Cas no 109037-77-6 (Benzene, reactionproducts with chlorine and sulfur chloride (S2Cl2), hexafluorophosphates(1-))

• Product Name: Benzene, reactionproducts with chlorine and sulfur chloride (S2Cl2), hexafluorophosphates(1-)
• CAS No: 109037-77-6
• MF: C₆₀H₄₇F₁₈P₃S₅
• MW: 1363.23273491859
• CID: 187797
• PubChem ID: 24865433
• Update Time: 2025-11-01

Benzene, reactionproducts with chlorine and sulfur chloride (S2Cl2), hexafluorophosphates(1-) Chemical and Physical Properties

Names and Identifiers

• Benzene, reactionproducts with chlorine and sulfur chloride (S2Cl2), hexafluorophosphates(1-)
• triarylsulfonium hexafluorophosphate salts, mixed
• diphenyl-(4-phenylsulfanylphenyl)sulfanium,[4-(4-diphenylsulfoniophenyl)sulfanylphenyl]-diphenylsulfanium,trihexafluorophosphate
• TriarylsulfoniuM hexafluorophosphate salts, Mixed 50% in propylene carbonate
• TRIARYLSULFONIUM HEXAFLUOROPHOSPHATE SAL TS, MIXED,50% IN PROPYLENE CARBONAT
• Diphenyl-(4-phenylsulfanylphenyl)sulfanium;[4-(4-diphenylsulfoniophenyl)sulfanylphenyl]-diphenylsulfanium;trihexafluorophosphate
• CID 16212623
• (ThiophenoxyPh)diPhsulfonium PF6-bis(diPhsulfonium)diPhthioether PF6 blend 50% in propylene carbonate
• DIPHENYL[(PHENYLTHIO)PHENYL]SULFONIUM HEXAFLUOROPHOSPHATE(1-)
• MFCD03412152
• 109037-77-6
• TRIARYLSULFONIUM HEXAFLUOROPHOSPHATE SALTS
• BXEZIWXFNSCYKD-UHFFFAOYSA-N

• MDL： MFCD03412152
• Inchi： 1S/C36H28S3.C24H19S2.3F6P/c1-5-13-31(14-6-1)38(32-15-7-2-8-16-32)35-25-21-29(22-26-35)37-30-23-27-36(28-24-30)39(33-17-9-3-10-18-33)34-19-11-4-12-20-34;1-4-10-20(11-5-1)25-21-16-18-24(19-17-21)26(22-12-6-2-7-13-22)23-14-8-3-9-15-23;3*1-7(2,3,4,5)6/h1-28H;1-19H;;;/q+2;+1;3*-1
• InChI Key： BXEZIWXFNSCYKD-UHFFFAOYSA-N
• SMILES： [S+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)SC1C=CC(=CC=1)[S+](C1C=CC=CC=1)C1C=CC=CC=1.[S+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)SC1C=CC=CC=1.[P-](F)(F)(F)(F)(F)F.[P-](F)(F)(F)(F)(F)F.[P-](F)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 1362.1206753g/mol
• Monoisotopic Mass: 1362.1206753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 86
• Rotatable Bond Count: 13
• Complexity: 1000
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Density: 1.32 g/mL at 25 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.5(lit.)
• PSA: 167.27000
• LogP: 27.10900
• Color/Form: 50% in propylene carbonate

Benzene, reactionproducts with chlorine and sulfur chloride (S2Cl2), hexafluorophosphates(1-) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on Benzene, reactionproducts with chlorine and sulfur chloride (S2Cl2), hexafluorophosphates(1-)

Introduction to Benzene, Reaction Products with Chlorine and Sulfur Chloride (S₂Cl₂) and Hexafluorophosphates(1-)

The compound with the CAS number 109037-77-6 represents a fascinating category of chemical entities known as Benzene, reaction products with chlorine and sulfur chloride (S₂Cl₂) and hexafluorophosphates(1-). This unique formulation has garnered significant attention in the field of chemical biology and pharmaceutical research due to its complex reactivity and potential applications. The interplay between benzene, chlorine, sulfur chloride, and hexafluorophosphates(1-) creates a multifaceted system that exhibits a range of chemical properties, making it a subject of intense study.

In recent years, the study of such reaction products has been propelled by advancements in synthetic chemistry and the growing need for novel compounds in drug development. The benzene ring, a cornerstone of organic chemistry, serves as the backbone for numerous pharmacologically active molecules. When reacted with chlorine and sulfur chloride (S₂Cl₂), the benzene ring undergoes substitution reactions that introduce new functional groups, thereby altering its chemical behavior. The subsequent incorporation of hexafluorophosphates(1-) further modifies the compound's properties, enhancing its solubility and reactivity in various environments.

The use of hexafluorophosphates(1-) in this context is particularly noteworthy. These anions are known for their ability to stabilize reactive intermediates and improve the overall efficiency of chemical reactions. In pharmaceutical applications, such stabilizing agents can play a crucial role in ensuring the efficacy and safety of drug candidates. The combination of these elements not only expands the chemical toolbox available to researchers but also opens up new avenues for therapeutic intervention.

Recent studies have highlighted the potential of these reaction products in the development of novel therapeutic agents. For instance, researchers have explored their utility in creating advanced catalysts for organic synthesis. The unique electronic properties of benzene derivatives modified with chlorine and sulfur chloride make them excellent candidates for use in catalytic processes that require precise control over reaction conditions. This has implications for both academic research and industrial applications, where efficient synthesis methods are essential for cost-effective production.

The incorporation of hexafluorophosphates(1-) into these reaction mixtures has also been investigated for its impact on material science. These compounds exhibit interesting physical properties that can be leveraged in the development of new materials with tailored characteristics. For example, their high thermal stability and resistance to degradation make them suitable for use in high-performance polymers and coatings. Such materials are increasingly demanded in industries ranging from aerospace to electronics.

In addition to their synthetic utility, these reaction products have shown promise in biomedical applications. The ability to modify benzene derivatives with chlorine and sulfur chloride allows for the creation of molecules that can interact selectively with biological targets. This specificity is crucial for designing drugs that minimize side effects while maximizing therapeutic benefits. Hexafluorophosphates(1-) further enhance this capability by improving the pharmacokinetic properties of these compounds, ensuring they reach their target sites effectively.

The development of new methodologies for synthesizing these complex molecules is an ongoing area of research. Advances in computational chemistry have enabled researchers to predict the outcomes of reactions with greater accuracy, reducing the need for trial-and-error experimentation. This has accelerated the discovery process and allowed for the rapid design of novel compounds with desired properties.

The environmental impact of using such compounds must also be considered. While these reaction products offer numerous benefits, their production and disposal must be managed responsibly to minimize any potential harm to ecosystems. Researchers are actively working on developing greener synthetic routes that reduce waste and energy consumption without compromising on yield or quality.

In conclusion, Benzene, reaction products with chlorine and sulfur chloride (S₂Cl₂) and hexafluorophosphates(1-) represent a cutting-edge class of compounds with broad applications in chemical biology and pharmaceutical research. Their unique properties make them valuable tools for synthetic chemists, material scientists, and biomedical researchers alike. As our understanding of these systems continues to grow, so too will their impact on advancing scientific knowledge and developing innovative solutions to global challenges.